Cas no 1361590-83-1 (2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl)

• Product Name: 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl
• CAS No: 1361590-83-1
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4992932
• Update Time: 2025-10-29

2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl

• Inchi： 1S/C12H5Cl4NO2/c13-7-1-2-11(17(18)19)8(5-7)6-3-9(14)12(16)10(15)4-6/h1-5H
• InChI Key： LPTIIVLGSKZHNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 5.9
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl

In-Depth Analysis of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl (CAS No. 1361590-83-1): Properties, Applications, and Environmental Impact

2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl (CAS No. 1361590-83-1) is a chlorinated biphenyl derivative that has garnered significant attention in both industrial and environmental research. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their unique chemical stability and diverse applications. The presence of both nitro and chloro functional groups in its structure makes it a subject of interest for researchers studying persistent organic pollutants (POPs) and their environmental fate.

The molecular structure of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl features a biphenyl core with four chlorine atoms and one nitro group attached at specific positions. This arrangement influences its physicochemical properties, including its solubility, volatility, and degradation behavior. Recent studies have focused on understanding how these properties affect its persistence in the environment and potential interactions with biological systems. The compound's lipophilicity (logP value) is particularly noteworthy, as it determines its bioaccumulation potential in fatty tissues.

In the context of current environmental concerns, 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl has been investigated as part of the growing research on emerging contaminants. Scientists are particularly interested in its transformation products and how they compare to other nitro-PCB derivatives in terms of environmental persistence and toxicity. Analytical methods for detecting this compound in complex matrices have advanced significantly, with techniques like high-resolution mass spectrometry (HRMS) and gas chromatography (GC) coupled with electron capture detection becoming standard in environmental monitoring programs.

The industrial applications of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl have evolved over time, with current research exploring its potential as a precursor in specialized chemical synthesis. Its unique substitution pattern makes it valuable for creating more complex molecular architectures in organic synthesis and material science. However, researchers emphasize the importance of proper handling protocols due to the compound's stability and potential environmental impact.

From a regulatory perspective, 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl falls under scrutiny similar to other PCB derivatives. International agreements like the Stockholm Convention on Persistent Organic Pollutants have shaped the global approach to managing such compounds. This has led to increased demand for analytical standards of this substance, used for calibration in environmental testing laboratories worldwide.

Recent scientific literature highlights the compound's behavior under various environmental conditions. Studies on its photodegradation pathways have provided insights into how sunlight exposure might break down this persistent molecule in surface waters. Additionally, research into its potential for long-range environmental transport has contributed to our understanding of how such compounds can spread globally despite localized use.

The analytical chemistry community has developed sophisticated methods for trace-level detection of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl in complex samples. These advancements are crucial for environmental monitoring programs assessing compliance with international regulations. The compound's distinctive mass spectral signature allows for reliable identification even in samples containing multiple interfering substances.

In the field of environmental toxicology, researchers are investigating the potential effects of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl on various organisms. While not as extensively studied as some parent PCBs, its nitro group introduces unique toxicological considerations. Current studies focus on understanding its potential for endocrine disruption and other subtle biological effects at environmentally relevant concentrations.

The synthesis and handling of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl require specialized expertise due to its chemical characteristics. Modern synthetic approaches emphasize atom economy and green chemistry principles to minimize waste generation. These developments reflect the chemical industry's growing commitment to sustainable practices while meeting the demand for high-purity specialty chemicals.

As analytical techniques continue to advance, the scientific understanding of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl and similar compounds deepens. Emerging technologies like non-targeted analysis are revealing previously unrecognized transformation products in environmental samples. This knowledge informs better risk assessment models and remediation strategies for contaminated sites.

The commercial availability of 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl as a research chemical is primarily for scientific investigation rather than industrial application. Suppliers typically provide it in small quantities with detailed specifications regarding purity and isomer composition. This reflects the compound's status as a tool for environmental research rather than a bulk industrial material.

Future research directions for 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl include exploring its potential interactions with emerging environmental contaminants and developing more efficient remediation techniques. The scientific community continues to investigate its environmental fate using advanced modeling approaches that incorporate factors like climate change impacts on contaminant distribution and degradation rates.

In summary, 2'-Nitro-3,4,5,5'-Tetrachlorobiphenyl (CAS No. 1361590-83-1) represents an important compound for understanding the behavior of nitroaromatic pollutants in the environment. Its study contributes to broader efforts in environmental chemistry, analytical method development, and ecological risk assessment. As research techniques evolve, so too will our understanding of this and related compounds in environmental systems.